N1-(2-hydroxy-2-(thiophen-2-yl)ethyl)-N2-phenyloxalamide

• IUPAC Name: N-(2-hydroxy-2-thiophen-2-ylethyl)-N'-phenyloxamide
• InChI: InChI=1S/C14H14N2O3S/c17-11(12-7-4-8-20-12)9-15-13(18)14(19)16-10-5-2-1-3-6-10/h1-8,11,17H,9H2,(H,15,18)(H,16,19)
• InChI Key: IGYJYDLEUICRJY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C(=O)NCC(C2=CC=CS2)O
• Molecular Formula: C14H14N2O3S
• Molecular Weight: 290.34 g/mol

Description

“N1-(2-hydroxy-2-(thiophen-2-yl)ethyl)-N2-phenyloxalamide” is a chemical compound that contains a thiophene group, an oxalamide group, and a phenyl group. Thiophene is a five-membered ring with four carbon atoms and one sulfur atom. Oxalamide is a functional group containing a carbonyl (C=O), an amine (NH), and an amide (CONH) group. The phenyl group is a six-membered aromatic ring, derived from benzene by removal of a hydrogen atom.

Chemical Reactions Analysis

Thiophene rings can undergo electrophilic aromatic substitution reactions similar to those of benzene. The oxalamide group could participate in various reactions involving the carbonyl, amine, or amide functionalities. The phenyl group, being aromatic, could also undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar oxalamide group could enhance its solubility in polar solvents. The aromatic thiophene and phenyl groups could contribute to its UV-visible absorption spectrum.

Scientific Research Applications

Antioxidant Properties

• Thiazoles, including our compound of interest, have been studied for their antioxidant potential. Antioxidants play a crucial role in neutralizing free radicals and protecting cells from oxidative damage. .

Analgesic and Anti-Inflammatory Effects

• Some thiazole derivatives exhibit analgesic and anti-inflammatory properties. .

Antimicrobial and Antifungal Activities

• Thiazoles have been explored as potential antimicrobial and antifungal agents. Their ability to inhibit microbial growth makes them valuable in treating infections. .

Antiviral Potential

• Thiazole derivatives, including our compound, might possess antiviral properties. .

Neuroprotective Effects

• Neuroprotective compounds help safeguard neurons from damage and degeneration. .

Antitumor and Cytotoxic Activity

• Thiazoles have shown promise as antitumor agents. .

Other Applications

• Thiazoles have diverse applications beyond those mentioned above. . .

Mechanism of Action

Target of Action

Many compounds that contain an indole nucleus, like the one in the compound , have been found to bind with high affinity to multiple receptors . These receptors could be the primary targets of the compound.

Mode of Action

The interaction of the compound with its targets could result in a variety of biological activities. For example, indole derivatives have been found to possess antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, and more .